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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Pigment Blue 14 (PB 14), a synthetic organic pigment belonging to the

triarylmethane class. This document is intended to serve as a valuable resource for

professionals in research and development who are interested in the application and

characterization of this compound.

Chemical Structure and Identification
Pigment Blue 14 is a complex salt composed of a large organic cation and a heteropoly acid

anion. The chromophore is a triarylcarbonium cation, specifically the same as that of C.I. Basic

Violet 4.[1] This cation is precipitated with a phosphotungstomolybdic acid to form the insoluble

pigment.[2]

The organic cation is N-[4-[bis[4-(diethylamino)phenyl]methylene]-2,5-cyclohexadien-1-

ylidene]-N-ethylethanaminium.[3] The inorganic counter-ion is a complex mixture of

phosphomolybdic and phosphotungstic acids. The exact stoichiometry of the salt can vary,

which is reflected in the general formula provided in chemical databases.[3][4]

Chemical Identifiers:

C.I. Name: Pigment Blue 14[5]
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C.I. Number: 42600:1[5]

CAS Number: 1325-88-8[5]

Chemical Family: Triarylmethane[5]

Molecular Formula (Cation): C₃₁H₄₃N₃[1]

Molecular Weight (Cation): 457.69 g/mol [1]

General Molecular Formula: C₃₁H₄₂N₃·x(molybdatetungstatephosphate)[3][4]

Physicochemical and Fastness Properties
Pigment Blue 14 is a reddish-shade blue powder with good performance in water-based inks.

[5] A summary of its key quantitative properties is presented in the table below.
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Property Value Reference(s)

Physical Appearance Blue Powder [6]

Melting Point 165-170 °C [4]

Density 1.7 g/cm³ [5][6]

Oil Absorption 40-50 ml/100g [6]

pH Value 6.5-7.5 [6]

Heat Stability 140 °C [5][6]

Light Fastness 3-4 (on a scale of 1-8) [6]

Water Resistance 5 (on a scale of 1-5) [5]

Oil Resistance 3 (on a scale of 1-5) [5]

Acid Resistance 3 (on a scale of 1-5) [5]

Alkali Resistance 4-5 (on a scale of 1-5) [5][6]

Moisture Content ≤2.0% [6]

Water Soluble Matter ≤1.5% [6]

Electric Conductivity ≤600 µS/cm [6]

Synthesis
The synthesis of Pigment Blue 14 involves a multi-step process that begins with the formation

of the triarylmethane dye, which is then precipitated as a lake pigment. Several manufacturing

methods have been described, generally involving the condensation of aromatic precursors

followed by laking with heteropoly acids.[1]

Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of Pigment Blue 14,

based on the common manufacturing methods.
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Generalized Synthesis Workflow for Pigment Blue 14

Starting Materials

Leuco Dye Formation

Dye Formation

Pigment Precipitation

Final Product

Bis(4-(diethylamino)phenyl)methanone

Condensation Reaction

N,N-diethylbenzenamine Condensing Agent
(e.g., Phosphorus trichloride)

Oxidation

Laking with
Phosphomolybdic/

Phosphotungstic Acid

Pigment Blue 14

Click to download full resolution via product page

Caption: Generalized synthesis of Pigment Blue 14.

Experimental Protocols
While specific, detailed industrial protocols for the synthesis of Pigment Blue 14 are

proprietary, a general laboratory-scale procedure can be adapted from the synthesis of similar

triarylmethane dyes. The following is a representative, though not definitive, protocol.

Protocol: Synthesis of the Triarylmethane Chromophore and Laking

Materials:
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Bis(4-(diethylamino)phenyl)methanone

N,N-diethylbenzenamine

Phosphorus trichloride (or another suitable condensing agent)

An appropriate oxidizing agent (e.g., lead dioxide)

Phosphomolybdic acid

Phosphotungstic acid

Hydrochloric acid

Sodium hydroxide

Suitable organic solvents (e.g., ethanol, toluene)

Procedure:

Condensation: In a reaction vessel equipped with a stirrer and a reflux condenser, dissolve

Bis(4-(diethylamino)phenyl)methanone and N,N-diethylbenzenamine in a suitable solvent.

Slowly add the condensing agent (e.g., phosphorus trichloride) while maintaining the

temperature. The reaction mixture is then heated under reflux for several hours to form the

leuco base of the dye.

Oxidation: After the condensation is complete, the leuco base is oxidized to the colored dye

form. This can be achieved by the addition of an oxidizing agent. The reaction progress can

be monitored by the development of a deep blue color.

Isolation of the Dye: The solvent is removed, and the crude dye is isolated. It may be purified

at this stage by recrystallization or chromatography.

Laking: The purified dye is dissolved in water, and the solution is acidified with hydrochloric

acid. A solution of phosphomolybdic and phosphotungstic acids is then added with stirring.

The insoluble Pigment Blue 14 precipitates out of the solution.
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Purification and Drying: The precipitated pigment is collected by filtration, washed with water

to remove any unreacted starting materials and by-products, and then dried in an oven at a

controlled temperature.

Note: This is a generalized procedure and the specific reaction conditions, stoichiometry of

reactants, and purification methods would need to be optimized for desired pigment

characteristics.

Spectral Properties
The spectral properties of Pigment Blue 14 are characteristic of triarylmethane dyes, which

exhibit strong absorption in the visible region of the electromagnetic spectrum.

UV-Visible Spectroscopy
Triarylmethane dyes typically show a strong, broad absorption band in the visible range, which

is responsible for their intense color. For blue pigments of this class, the maximum absorption

(λmax) is expected to be in the range of 590-630 nm. The exact position and intensity of the

absorption peak can be influenced by the solvent and the specific counter-ion. A representative

UV-visible spectrum for a similar blue pigment shows a maximum absorbance at around 603

nm.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Pigment Blue 14 would be expected to show characteristic absorption

bands corresponding to its organic and inorganic components.

Aromatic C-H stretching: Bands around 3000-3100 cm⁻¹.

Aliphatic C-H stretching: Bands from the ethyl groups around 2850-2970 cm⁻¹.

Aromatic C=C stretching: Bands in the region of 1450-1600 cm⁻¹.

C-N stretching: Bands around 1310-1360 cm⁻¹.

Heteropoly Anion: Strong, broad bands in the fingerprint region (below 1100 cm⁻¹)

corresponding to the P-O, Mo-O, and W-O stretching and bending vibrations. Specifically,

bands around 1065 cm⁻¹ (P-O), 965 cm⁻¹ (M=O terminal), 870 cm⁻¹ (M-O-M corner-
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sharing), and 780 cm⁻¹ (M-O-M edge-sharing) are characteristic of the Keggin structure of

the heteropoly acid.

Applications
Pigment Blue 14 is primarily used in the manufacturing of printing inks, particularly water-

based inks, due to its brilliant reddish-blue color and good performance characteristics.[2][5] It

is also suggested for use in offset inks.[5] Its application in plastics and coatings is less

common.[2]

Safety and Handling
Pigment Blue 14 should be handled in accordance with good laboratory practices. It is

advisable to use personal protective equipment, including gloves, safety glasses, and a lab

coat. Inhalation of the powder should be avoided. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

This guide provides a foundational understanding of Pigment Blue 14. For specific

applications, further experimental validation of its properties is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Pigment Blue 14 (C.I.
42600:1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170668#pigment-blue-14-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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